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Compound of Interest

Compound Name: Fluorexetamine

Cat. No.: B10827374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Fluorexetamine is a research chemical and has not been approved for human

consumption. The information provided in this document is for research and development

purposes only. The physicochemical data presented is aggregated from publicly available

sources and chemical suppliers, and may not have been generated under strict Good

Laboratory Practice (GLP) guidelines. Independent verification is strongly recommended.

Introduction
Fluorexetamine (FXE), systematically known as 2-(ethylamino)-2-(3-fluorophenyl)cyclohexan-

1-one, is a synthetic compound belonging to the arylcyclohexylamine class of chemicals.[1][2]

Structurally related to ketamine and phencyclidine (PCP), it is recognized for its dissociative

properties, which are attributed to its activity as an N-methyl-D-aspartate (NMDA) receptor

antagonist.[3][4][5] As interest in the therapeutic potential of arylcyclohexylamines continues to

grow, a thorough understanding of the physicochemical properties of novel analogues like

Fluorexetamine is crucial for the development of stable, effective, and safe formulations for

preclinical and clinical research.

This technical guide provides a comprehensive overview of the known physicochemical

properties of Fluorexetamine relevant to formulation. It includes a summary of its chemical

identity, physical characteristics, and solubility profile. Furthermore, this guide outlines

generalized experimental protocols for the determination of key physicochemical parameters

and presents a visualization of the proposed signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10827374?utm_src=pdf-interest
https://www.benchchem.com/product/b10827374?utm_src=pdf-body
https://www.benchchem.com/product/b10827374?utm_src=pdf-body
https://www.benchchem.com/product/b10827374
https://en.wikipedia.org/wiki/Fluorexetamine
https://www.evitachem.com/product/evt-10959216
https://www.vulcanchem.com/product/vc14556042
https://www.cfsre.org/nps-discovery/monographs/fluorexetamine
https://www.benchchem.com/product/b10827374?utm_src=pdf-body
https://www.benchchem.com/product/b10827374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties
A summary of the key chemical and physical properties of Fluorexetamine is presented in

Table 1. It is important to note that some variations in reported values exist across different

suppliers. The data presented here represents the most frequently cited or computationally

predicted values.
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Property Value Source(s)

IUPAC Name
2-(ethylamino)-2-(3-

fluorophenyl)cyclohexan-1-one
[1][6][7]

Synonyms
FXE, 3-FXE, 3'-Fluoro-2-oxo-

PCE
[1][2][8]

Molecular Formula C₁₄H₁₈FNO [2][6][7]

Molecular Weight 235.30 g/mol [1][4][7]

CAS Number Not widely available [6]

Appearance Crystalline solid, powder [6][8][9]

Melting Point Approximately 140-143°C [6]

Boiling Point Approximately 191°C [10]

logP (calculated) 2.4 [7]

pKa (predicted)

Not explicitly reported, but

expected to be basic due to

the ethylamino group.

Stability

Stable for ≥ 4 years when

stored correctly. The

hydrochloride salt form is often

used to improve stability and

handling.

[1][11]

Storage

Store in a cool, dry place away

from direct sunlight, at

temperatures between 2-8°C.

Keep the container tightly

closed.

[6][10]

Solubility Profile
The solubility of Fluorexetamine has been reported in various organic solvents and aqueous

solutions. The data is summarized in Table 2. The hydrochloride salt form is generally more
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soluble in aqueous solutions.

Solvent
Solubility (Free
Base)

Solubility
(Hydrochloride
Salt)

Source(s)

Dimethylformamide

(DMF)
30 mg/mL 5 mg/mL [8][9]

Dimethyl sulfoxide

(DMSO)
25 mg/mL 10 mg/mL [8][9]

Ethanol 30 mg/mL 10 mg/mL [8][9]

Ethanol:PBS (pH 7.2)

(1:2)
0.33 mg/mL [8][9]

PBS (pH 7.2) 5 mg/mL [12]

Water Sparingly soluble Soluble [10][13]

Experimental Protocols
Detailed experimental protocols for the determination of physicochemical properties of

Fluorexetamine are not readily available in peer-reviewed literature. The following sections

describe standard methodologies that can be employed for this purpose.

Determination of Aqueous Solubility
A standard shake-flask method can be utilized to determine the aqueous solubility of

Fluorexetamine.

Caption: Workflow for Aqueous Solubility Determination.

Determination of pKa
Potentiometric titration is a common method for determining the pKa of a compound with an

ionizable group like the ethylamino moiety in Fluorexetamine.

Caption: Workflow for pKa Determination via Potentiometric Titration.
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Determination of Partition Coefficient (LogP)
The shake-flask method using n-octanol and water is the traditional approach for determining

the LogP value.

Caption: Workflow for LogP Determination using the Shake-Flask Method.

Mechanism of Action and Signaling Pathway
Fluorexetamine is an antagonist of the N-methyl-D-aspartate (NMDA) receptor.[3][4] This

receptor is a glutamate-gated ion channel that plays a critical role in synaptic plasticity and

neurotransmission. By blocking the NMDA receptor, Fluorexetamine inhibits the influx of

calcium ions into the neuron, leading to a reduction in excitatory signaling. This mechanism is

believed to be the basis for its dissociative effects.

Caption: Simplified NMDA Receptor Signaling Pathway and the Site of Fluorexetamine Action.

Analytical Methods for Identification and
Quantification
Several advanced analytical techniques can be employed for the detection and quantification of

Fluorexetamine in various matrices.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a robust method for the analysis

of volatile and thermally stable compounds like Fluorexetamine.[1] The electron ionization

(EI) mass spectrum provides a characteristic fragmentation pattern that can be used for

identification.[1]

Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS): This

technique offers high resolution and mass accuracy, enabling the differentiation of

Fluorexetamine from its isomers.[14]

A summary of typical parameters for these methods is provided in Table 3, based on

established procedures for related compounds.
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Parameter GC-MS LC-QTOF-MS

Sample Preparation Standard diluted in methanol Liquid-liquid extraction

Column
Agilent 5975 Series GC/MSD

System
Phenomenex® Kinetex C18

Mobile Phase -
A: Ammonium formate; B:

Methanol/acetonitrile

Detection Mass Spectrometry (EI)
Quadrupole Time-of-Flight

Mass Spectrometry

Retention Time Not consistently reported ~4.54 min

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of Fluorexetamine, which is essential for its formulation development in a research setting.

The data compiled herein, though largely from non-peer-reviewed sources, offers a starting

point for further investigation. It is imperative that researchers conduct their own

comprehensive characterization of Fluorexetamine to ensure the quality, stability, and safety

of any formulations developed for scientific study. The provided generalized experimental

protocols can serve as a template for such characterization efforts. As research into novel

arylcyclohexylamines progresses, a more detailed and validated physicochemical profile of

Fluorexetamine will be invaluable to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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